N-(2,6-dimethyl-3-pyridyl)-alpha-chloroacetamide

• Molecular Formula: C9H11ClN2O
• Molecular Weight: 198.65 g/mol
• IUPAC Name: 2-chloro-N-(2,6-dimethylpyridin-3-yl)acetamide
• InChI: InChI=1S/C9H11ClN2O/c1-6-3-4-8(7(2)11-6)12-9(13)5-10/h3-4H,5H2,1-2H3,(H,12,13)
• InChI Key: DRVAOFHFHDQPCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)NC(=O)CCl)C

Description

N-(2,6-dimethyl-3-pyridyl)-alpha-chloroacetamide is a useful research compound. Its molecular formula is C9H11ClN2O and its molecular weight is 198.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,6-dimethyl-3-aminopyridine (24.9 grams) in ether (200 ml), and pyridine (21 grams) are charged into a glass reaction vessel equipped with mechanical stirrer, thermometer and addition funnel. The reaction mixture is cooled to a temperature below about 10° C and chloroacetyl chloride (11.3 grams) is slowly added over a period of about 15 minutes. Stirring and cooling is continued for an additional period of about 1 hour to ensure the completion of the reaction. The resulting precipitate is then recovered by filtration, is washed with aqueous potassium carbonate and with water, and is dried to yield the desired product N-(2,6-dimethyl-3-pyridyl)-α-chloroacetamide.